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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed methodology for determining the susceptibility of

bacteria to azlocillin using the disk diffusion method, also known as the Kirby-Bauer test. This

method is a standardized, qualitative technique used to assess the in vitro activity of an

antimicrobial agent against a specific bacterial isolate.

Principle of the Method
The azlocillin disk diffusion test involves placing a paper disk impregnated with a standardized

concentration of azlocillin onto an agar plate that has been uniformly inoculated with a pure

culture of the bacterium to be tested. The plate is then incubated under standardized

conditions. During incubation, the azlocillin diffuses from the disk into the surrounding agar,

creating a concentration gradient. If the bacterium is susceptible to azlocillin, a clear circular

zone of no growth, known as the zone of inhibition, will appear around the disk. The diameter of

this zone is inversely proportional to the minimum inhibitory concentration (MIC) of the

antimicrobial agent. By measuring the zone diameter and comparing it to established

interpretive criteria, the organism can be classified as susceptible, intermediate, or resistant to

azlocillin.

Key Experimental Protocol
The following protocol is based on the standardized Kirby-Bauer disk diffusion method.[1][2][3]

Adherence to these steps is crucial for obtaining accurate and reproducible results.
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1. Media Preparation:

Medium: Mueller-Hinton Agar (MHA) is the recommended medium for non-fastidious

organisms.[2]

Preparation: Prepare MHA according to the manufacturer's instructions.

Agar Depth: Pour the molten agar into sterile Petri dishes to a uniform depth of 4.0 ± 0.5 mm.

[4]

Surface Drying: Allow the agar surface to dry completely before inoculation. No droplets of

moisture should be visible on the agar surface or the lid.[4]

2. Inoculum Preparation:

Source: Select three to five well-isolated colonies of the same morphological type from a

fresh (18-24 hour) agar plate.

Suspension: Transfer the colonies to a tube containing 4-5 mL of a suitable broth, such as

Tryptic Soy Broth or saline.[2]

Turbidity Adjustment: Vortex the suspension thoroughly and adjust its turbidity to match that

of a 0.5 McFarland standard.[2][5] This corresponds to approximately 1-2 x 10⁸ CFU/mL for

Escherichia coli.[4]

3. Inoculation of the Agar Plate:

Timing: Use the standardized inoculum suspension within 15 minutes of preparation.[4]

Method: Dip a sterile cotton swab into the adjusted inoculum suspension and remove excess

fluid by pressing the swab firmly against the inside wall of the tube.

Streaking: Streak the entire surface of the MHA plate with the swab three times, rotating the

plate approximately 60 degrees between each streaking to ensure uniform coverage.[2]

4. Application of Azlocillin Disks:

Disk Potency: Use paper disks impregnated with 75 µg of azlocillin.[6][7][8]
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Dispensing: Aseptically apply the azlocillin disk to the surface of the inoculated agar plate

using a sterile forceps or a disk dispenser.[2]

Placement: Ensure the disk is in firm contact with the agar surface. Disks should be placed

at least 24 mm apart from each other.[2]

Timing: Apply the disks within 15 minutes of inoculating the plate.[4]

5. Incubation:

Timing: Incubate the plates within 15 minutes of applying the disks.[4]

Orientation: Invert the plates (agar side up) to prevent condensation from dripping onto the

agar surface.

Temperature: Incubate at 35 ± 2 °C in ambient air.[2]

Duration: Incubate for 16 to 18 hours.[2] For Staphylococcus aureus, a full 24 hours of

incubation is recommended to detect potential resistance.[2]

6. Measurement and Interpretation of Results:

Measurement: After incubation, measure the diameter of the zone of complete inhibition

(including the diameter of the disk) to the nearest millimeter using a ruler or calipers.[5]

Lighting: View the plate from the back against a dark background, illuminated with reflected

light.

Interpretation: Compare the measured zone diameter to the interpretive criteria provided in

the tables below to categorize the isolate as Susceptible (S), Intermediate (I), or Resistant

(R).

Data Presentation
Table 1: Azlocillin Disk Diffusion Quality Control Parameters
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Quality Control
Strain

ATCC Number Disk Potency
Acceptable Zone
Diameter Range
(mm)

Pseudomonas

aeruginosa
27853 75 µg 24 - 30

Escherichia coli 25922 75 µg

Data not consistently

available in recent

guidelines

Staphylococcus

aureus
25923 75 µg

Data not consistently

available in recent

guidelines

Note: Azlocillin is an older antibiotic, and its quality control ranges may not be present in the

most current CLSI or EUCAST documents. The range for P. aeruginosa ATCC 27853 is well-

established from historical data.[6][8][9] Laboratories should establish their own quality control

ranges based on historical data and manufacturer recommendations.

Table 2: Interpretive Criteria for Azlocillin Disk Diffusion Susceptibility Testing against

Pseudomonas aeruginosa

Zone Diameter (mm) Interpretation
Corresponding MIC
(µg/mL)

≤ 14 Resistant (R) > 128

15 - 17 Intermediate (I) 128

≥ 18 Susceptible (S) ≤ 64

Source: Based on studies correlating zone diameters with minimal inhibitory concentrations

(MICs) for P. aeruginosa.[8]

Experimental Workflow Diagram
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Preparation Procedure Analysis

Prepare Mueller-Hinton Agar Prepare 0.5 McFarland Inoculum Inoculate MHA PlateWithin 15 min Apply 75 µg Azlocillin Disk
Within 15 min

Incubate at 35°C for 16-18h
Within 15 min

Measure Zone of Inhibition Interpret Results (S/I/R)

Click to download full resolution via product page

Caption: Workflow for Azlocillin Disk Diffusion Susceptibility Testing.

Quality Control
A robust quality control program is essential to ensure the accuracy and reliability of

susceptibility testing results.[10]

Reference Strains: Test approved ATCC quality control strains, such as Pseudomonas

aeruginosa ATCC 27853, on each day of testing.[6][10]

Monitoring: The zone diameters for the QC strains must fall within the established acceptable

ranges (see Table 1).[6][8]

Corrective Action: If QC results are out of range, patient results should not be reported until

the source of the error is identified and corrected.[11]

Media and Disks: Each new batch of Mueller-Hinton agar and each new lot of azlocillin
disks must be tested with the appropriate QC strains before being put into use.[1]

Storage: Store antibiotic disks according to the manufacturer's instructions to maintain their

potency.[4]

Limitations
The disk diffusion method is a qualitative test and does not provide a precise MIC value. The

interpretive criteria are based on correlations between zone diameters and MICs and are

intended for rapidly growing aerobic and facultative anaerobic bacteria.[3] The testing of
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fastidious organisms may require specialized media and incubation conditions. Results should

always be interpreted in conjunction with the clinical context of the patient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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